Cas no 24851-98-7 (Methyl dihydrojasmonate)

Methyl dihydrojasmonate Properties

Names and Identifiers

• Methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
• 2-AMYLCYCLOPENTAN-1-ONE-3-ACETIC ACID METHYL ESTER
• FEMA 3408
• METHYL-(2-PENTYL-3-OXOCYCLOPENTAN-1-YL) ACETATE
• METHYL 3-OXO-2-PENTYL-1-CYCLOPENTANEACETATE
• METHYL (3-OXO-2-PENTYLCYCLOPENTYL)ACETATE
• METHYL DIHYDROJASMONATE
• METHYLDIHYDRO JASMONATE (CIS)
• 3-oxo-2-pentyl-cyclopentaneaceticacimethylester
• Cyclopentaneaceticacid,3-oxo-2-pentyl-,methylester
• hedione
• kharismal
• methyl(2-pentyl-3-oxocyclopentyl)acetate
• methyl3-oxo-2-pentylcyclopentaneacetate
• Methyl epi-dihydrojysmonate
• 3-Oxo-2-pentylcyclopentaneaceticacidmethylester
• Claigeon(R),Cepionate(R)orSuperCepionate(R)
• Methyldihydrojasonate
• hedione(r) (firmenich)
• Methyl Dihydrojasmonate(mixture of cis and trans)
• Methyl Dihydrojasmonate (cis- and trans- mixture)
• Methyl dihydrojasmonate, mixture of cis and trans
• Methyl dihydrojasmonater
• (3-Oxo-2-pentylcyclopentyl)acetic acid methyl ester,Methyl,3-oxo-2-pentylcyclopentyl)acetate
• CAIGEON
• CEPIONATE
• Dihydrojasmonic Acid Methyl Ester
• HEDION
• MDJ SUPER
• Methyl dihydrojasmonate100µg
• (3-Oxo-2-pentylcyclopentyl)acetic acid methyl ester
• 2-Amylcyclopentan-1-one-3-acetic Acid Methyl Ester (cis- and trans- mixture)
• Dihydrojasmonic Acid Methyl Ester (cis- and trans- mixture)
• Methyl 3-Oxo-2-pentyl-1-cyclopentaneacetate (cis- and trans- mixture)
• (3-Oxo-2-pentyl-cyclopentyl)-acetic acid methyl ester
• MDJ
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
• FEMA No. 3408
• Methyl 3-oxo-2-pentylcyclopentaneacetate
• DIHYDROJASMONIC ACID, METHYL ESTER
• Methyl (2-pentyl-3-oxocyclopentyl)acetate
• Methyl 3-oxo-2-pentyl-cyclopentaneacetate
• KVWWIYGFBYDJQC-UHFFFAOYSA-N
• AK114175
• DSSTox_CID_9325
• DSSTox_RID_78763
• DSSTox_GSID_29325
• 2-Amylcyclopentan-
• +Expand

• MDL： MFCD00151188
• InChIKey： KVWWIYGFBYDJQC-UHFFFAOYSA-N
• Inchi： 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C(=O)OC([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 226.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 16
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.72510
• PSA: 43.37000
• Merck: 6052
• Refractive Index: n20/D 1.459(lit.)
• Boiling Point: 110°C/0.2mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3408
• Solubility: H2O: insoluble
• Color/Form: Colorless to yellowish liquid
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Density: 0.998 g/mL at 25 °C(lit.)

Methyl dihydrojasmonate Security Information

• RTECS：GY2453800
• WGK Germany：2
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning
• Toxicity：LD50 (g/kg): >5 orally in rats; >5 dermally in rabbits (Food Chem. Toxicol.)

Methyl dihydrojasmonate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%